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Compound of Interest

Compound Name: GSK805

Cat. No.: B15606167

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the preclinical investigation of GSK805, a potent and

orally bioavailable small molecule inhibitor of Retinoic acid receptor-related orphan receptor

gamma t (RORγt). RORγt is a master transcription factor essential for the differentiation of T

helper 17 (Th17) cells, a lymphocyte subset critically implicated in the pathogenesis of

numerous autoimmune diseases. This document summarizes the key preclinical findings,

details experimental methodologies, and visualizes the underlying molecular pathways and

experimental workflows.

Core Concept: Targeting the RORγt/Th17 Axis
The differentiation of naïve CD4+ T cells into pro-inflammatory Th17 cells is a key driver of

autoimmune pathology in conditions such as multiple sclerosis, psoriasis, rheumatoid arthritis,

and inflammatory bowel disease.[1] This process is critically dependent on the transcriptional

activity of RORγt, which orchestrates the expression of hallmark Th17 cytokines, including

Interleukin-17A (IL-17A) and IL-17F.[1] GSK805 was identified as a specific inhibitor of RORγt,

offering a targeted therapeutic strategy to suppress Th17 cell-mediated inflammation.[1] The
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potency and oral bioavailability of GSK805 make it a promising candidate for the treatment of

Th17-mediated diseases.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical studies investigating

the efficacy of GSK805.

Table 1: In Vitro Efficacy of GSK805

Assay Cell Type Treatment
Concentrati
on

Outcome Reference

Th17

Differentiation

Naïve mouse

CD4+ T cells
GSK805 0.5 µM

Comparable

inhibition of

IL-17

production to

2.5 µM

TMP778

[1]

Th17

Differentiation

Human CD4+

T cells from

Crohn's

disease

patients

GSK805 0.5 µM

Decreased

frequency of

IL-17A and

IL-22

producing T

cells

[2]

RORγt

Inhibition
Not specified GSK805 - pIC50 of 8.4 [3]

Th17 Cell

Differentiation

Inhibition

Not specified GSK805 - pIC50 > 8.2 [3]

Table 2: In Vivo Efficacy of GSK805 in Autoimmune Disease Models
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Animal Model Disease
Dosing
Regimen

Key Findings Reference

Experimental

Autoimmune

Encephalomyeliti

s (EAE)

Multiple

Sclerosis

10 mg/kg, oral,

daily from day 0

Significantly

ameliorated

disease severity

[1]

EAE
Multiple

Sclerosis
30 mg/kg, oral

Reduced IL-17

and IFN-γ

production in

CNS-infiltrating

cells

[1]

IL-10-/- Mice Colitis
10 mg/kg, oral,

daily for 2 weeks

Reduced

frequency of IL-

17A+ Th17 cells,

prevented colon

shortening, and

reduced

histologic

inflammation

[2]

Rag1-/- Mice

with CBir1 T cell

transfer

Colitis
10 mg/kg, oral,

daily for 2 weeks

Reduced

frequency of

colonic Th17

cells and signs of

inflammation

[2]

Signaling Pathway and Mechanism of Action
GSK805 functions as an inverse agonist of RORγt. By binding to the ligand-binding domain of

RORγt, it inhibits the recruitment of co-activators necessary for the transcription of Th17-

associated genes. This leads to a downstream reduction in the production of pro-inflammatory

cytokines such as IL-17.
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Caption: Mechanism of action of GSK805 in inhibiting Th17 cell differentiation.

Experimental Protocols
In Vitro Th17 Cell Differentiation Assay
This protocol is adapted from methodologies described in studies investigating RORγt

inhibitors.[1]

1. Isolation of Naïve CD4+ T Cells:

Isolate splenocytes from C57BL/6 mice.

Enrich for Naïve CD4+ T cells using a magnetic-activated cell sorting (MACS) kit, selecting

for CD4+CD62L+CD44- cells.

2. T Cell Culture and Differentiation:

Plate naïve CD4+ T cells in 96-well plates pre-coated with anti-CD3 and anti-CD28

antibodies.

Culture cells in RPMI-1640 medium supplemented with 10% FBS, 2-mercaptoethanol, and

antibiotics.
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Induce Th17 differentiation by adding a cytokine cocktail containing TGF-β, IL-6, IL-23, anti-

IFN-γ, and anti-IL-4.

3. GSK805 Treatment:

Prepare a stock solution of GSK805 in DMSO.

Add GSK805 to the cell cultures at the desired final concentration (e.g., 0.5 µM). Include a

DMSO-only vehicle control.

4. Analysis of IL-17 Production:

After 4 days of culture, restimulate the cells with PMA and ionomycin in the presence of a

protein transport inhibitor (e.g., Brefeldin A) for 4-6 hours.

Perform intracellular cytokine staining for IL-17A and IFN-γ using fluorescently labeled

antibodies.

Analyze the percentage of IL-17A+ cells by flow cytometry.
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Caption: Experimental workflow for the in vitro Th17 differentiation assay.
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In Vivo Experimental Autoimmune Encephalomyelitis
(EAE) Model
This protocol is based on the methodology used to evaluate GSK805 in a mouse model of

multiple sclerosis.[1]

1. EAE Induction:

Emulsify Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide in Complete Freund's

Adjuvant (CFA).

Immunize female C57BL/6 mice (8-12 weeks old) subcutaneously with the MOG/CFA

emulsion.

Administer pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.

2. GSK805 Treatment:

Prepare a formulation of GSK805 for oral gavage (e.g., in a vehicle of corn oil with DMSO).

Administer GSK805 orally to the treatment group at the specified dose (e.g., 10 mg/kg) daily,

starting from the day of immunization.

Administer the vehicle solution to the control group.

3. Clinical Scoring:

Monitor the mice daily for clinical signs of EAE and score them on a scale of 0 to 5 (0: no

signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4: hind and forelimb

paralysis; 5: moribund).

4. Histological and Immunological Analysis:

At the end of the experiment, perfuse the mice and collect the brain and spinal cord for

histological analysis of inflammation and demyelination.

Isolate mononuclear cells from the central nervous system and analyze for cytokine

production (IL-17, IFN-γ) by intracellular staining and flow cytometry.
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Caption: Experimental workflow for the in vivo EAE model with GSK805 treatment.

Clinical Development Status
Despite the promising preclinical data for GSK805 in various models of autoimmune disease, a

thorough search of publicly available clinical trial registries and scientific literature did not yield

any evidence of this compound entering human clinical trials. The reasons for the lack of

clinical development are not publicly disclosed. It is important to note that many promising

preclinical candidates do not advance to clinical trials for a variety of reasons, including but not

limited to, unfavorable toxicology findings, pharmacokinetic properties in higher species, or

strategic business decisions.
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Conclusion
GSK805 is a potent, orally bioavailable RORγt inhibitor that has demonstrated significant

efficacy in preclinical models of autoimmune disease by effectively suppressing the Th17 cell

pathway. The data presented in this guide highlight its potential as a therapeutic agent.

However, the absence of publicly available information on its clinical development underscores

the challenges in translating preclinical findings into human therapies. Further investigation into

the safety and efficacy of RORγt inhibitors as a class remains an active area of research in the

pursuit of novel treatments for autoimmune disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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